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Compound of Interest

Compound Name: AZ683

Cat. No.: B1663804

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of AZ683, a potent and selective 3-amido-4-anilinoquinoline CSF1R inhibitor.
Given that a specific Safety Data Sheet (SDS) for AZ683 is not readily available in public
domains, the following guidance is based on general safety protocols for handling potent,
biologically active research compounds.

Chemical and Physical Properties

A summary of the known quantitative data for AZ683 is presented below for easy reference.

Property Value

4-[(2,4-Difluorophenyl)amino]-7-ethoxy-6-(4-

methyl-1-piperazinyl)-3-ginolinecarboxamide

Chemical Name

CAS Number 953798-95-3
Molecular Formula C23H25F2N502
Molecular Weight 441.47 g/mol
Solubility Soluble in DMSO
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Personal Protective Equipment (PPE)

Due to the potent biological activity of AZ683 as a CSF1R inhibitor, stringent adherence to PPE
protocols is mandatory to prevent accidental exposure.

PPE Category Specific Requirements

Chemical-resistant gloves (e.qg., nitrile) should
be worn at all times. Double-gloving is

Hand Protection recommended, especially when handling stock
solutions or performing tasks with a higher risk

of splashing.

Safety glasses with side shields are the
) minimum requirement. For procedures with a
Eye Protection ]
splash hazard, chemical safety goggles or a full-

face shield must be used.

A laboratory coat is required. For handling larger
) ] quantities or when there is a significant risk of
Skin and Body Protection o )
contamination, a disposable gown or apron over

the lab coat is recommended.

For handling the solid compound or when
generating aerosols, a NIOSH-approved
_ _ respirator with an appropriate particulate filter
Respiratory Protection _ _
(e.g., N95, P100) is necessary. All work with the
solid form should be conducted in a certified

chemical fume hood.

Operational Plan: Safe Handling Workflow

The following workflow outlines the procedural steps for the safe handling of AZ683 in a
laboratory setting.
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Caption: Workflow for the safe handling of potent compounds like AZ683.
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Disposal Plan

Proper disposal of AZ683 and associated waste is critical to prevent environmental
contamination and accidental exposure.

o Chemical Waste: All solutions and solid waste containing AZ683 must be collected in a
designated, properly labeled, and sealed hazardous waste container. The container should
be clearly marked as "Hazardous Chemical Waste" and should include the name "AZ683".

» Contaminated Materials: All disposable items that have come into contact with AZ683,
including gloves, pipette tips, and paper towels, must be disposed of as hazardous chemical
waste.

» Disposal Route: Follow your institution's specific guidelines for the disposal of hazardous
chemical waste. Do not dispose of AZ683 down the drain or in the regular trash.

Mechanism of Action: CSFI1R Inhibition

AZ683 functions as a potent inhibitor of the Colony-Stimulating Factor 1 Receptor (CSF1R), a
receptor tyrosine kinase. The simplified signaling pathway below illustrates this mechanism.
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Caption: Simplified signaling pathway of CSF1R and its inhibition by AZ683.

Disclaimer: The information provided in this document is intended for trained laboratory
personnel and is based on general safety principles for handling potent research chemicals. It
is not a substitute for a formal Safety Data Sheet. Researchers are strongly encouraged to
consult with their institution's Environmental Health and Safety (EHS) department for specific
guidance on the handling and disposal of this compound.

 To cite this document: BenchChem. [Essential Safety and Handling Guidelines for AZ683].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663804#personal-protective-equipment-for-
handling-az683]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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